Cas no 2418733-74-9 (2-(methylamino)ethyl 2-cyanoacetate hydrochloride)

• Product Name: 2-(methylamino)ethyl 2-cyanoacetate hydrochloride
• CAS No: 2418733-74-9
• MF: C₆H₁₁ClN₂O₂
• MW: 178.616740465164
• MDL: MFCD32679082
• CID: 5668057
• PubChem ID: 154577273
• Update Time: 2025-05-26

2-(methylamino)ethyl 2-cyanoacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2418733-74-9
• EN300-26860934
• 2-(Methylamino)ethyl 2-cyanoacetate;hydrochloride
• 2-(methylamino)ethyl 2-cyanoacetate hydrochloride

• MDL： MFCD32679082
• Inchi： 1S/C6H10N2O2.ClH/c1-8-4-5-10-6(9)2-3-7;/h8H,2,4-5H2,1H3;1H
• InChI Key： NSSUQFGABGYEJR-UHFFFAOYSA-N
• SMILES： Cl.O(C(CC#N)=O)CCNC

Computed Properties

• Exact Mass: 178.0509053g/mol
• Monoisotopic Mass: 178.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1Ų

Additional information on 2-(methylamino)ethyl 2-cyanoacetate hydrochloride

2-(Methylamino)ethyl 2-Cyanoacetate Hydrochloride: A Comprehensive Overview

The compound 2-(methylamino)ethyl 2-cyanoacetate hydrochloride (CAS No. 2418733-74-9) is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical and biochemical research. This compound is a salt of 2-(methylamino)ethyl 2-cyanoacetate, which is a derivative of cyanoacetic acid. The presence of the methylamino group and the cyano group in its structure contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of cyanoacetic acid derivatives in the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that compounds like 2-(methylamino)ethyl 2-cyanoacetate hydrochloride can act as potent inhibitors of certain enzymes involved in disease progression, such as kinases and proteases. These findings underscore the potential of this compound in the design of targeted therapies for conditions like cancer, neurodegenerative diseases, and infectious diseases.

One of the key features of 2-(methylamino)ethyl 2-cyanoacetate hydrochloride is its ability to participate in various biochemical reactions due to its functional groups. The cyano group (CN) is known for its nucleophilic properties, making it a valuable component in organic synthesis. Additionally, the methylamino group (N(CH3)) confers basicity to the molecule, which can enhance its solubility and bioavailability when used as a drug candidate.

From an analytical standpoint, the compound's structure has been thoroughly characterized using advanced techniques such as NMR spectroscopy and mass spectrometry. These analyses have confirmed the presence of all functional groups and have provided insights into the molecule's stereochemistry and conformational flexibility. Such detailed structural information is crucial for understanding its interactions with biological targets and for optimizing its pharmacokinetic properties.

In terms of applications, 2-(methylamino)ethyl 2-cyanoacetate hydrochloride has shown promise in drug delivery systems. Its ability to form stable complexes with certain biomolecules makes it a potential candidate for targeted drug delivery. Furthermore, recent advancements in click chemistry have enabled the use of this compound as a building block for constructing larger molecular frameworks with enhanced biological activity.

Another area where this compound has garnered attention is in the field of agrochemicals. Studies have indicated that derivatives of cyanoacetic acid, including 2-(methylamino)ethyl 2-cyanoacetate hydrochloride, can exhibit pesticidal activity against various agricultural pests. This opens up new avenues for sustainable pest management strategies that are both effective and environmentally friendly.

It is also worth noting that the synthesis of 2-(methylamino)ethyl 2-cyanoacetate hydrochloride has been optimized through green chemistry approaches. Traditional methods often involve hazardous reagents and multi-step procedures, but recent innovations have introduced more efficient and eco-friendly routes to this compound. These advancements not only reduce production costs but also align with global efforts to minimize environmental impact.

In conclusion, 2-(methylamino)ethyl 2-cyanoacetate hydrochloride (CAS No. 2418733-74-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent breakthroughs in its synthesis and application, position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly important role in advancing science and technology.